Cas no 2137082-71-2 ((3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol)

(3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol is a chiral amino alcohol derivative featuring an imidazole moiety, which confers unique reactivity and coordination properties. The stereospecific (3S) configuration ensures enantioselective utility in asymmetric synthesis and catalysis. The presence of both amino and hydroxyl functional groups enhances its versatility as a bifunctional building block for pharmaceutical intermediates or ligand design. The ethyl-substituted imidazole ring improves solubility in organic solvents while maintaining stability under standard conditions. This compound is particularly valuable in medicinal chemistry for its potential as a scaffold in biologically active molecules, owing to its structural resemblance to natural heterocyclic systems. Its well-defined stereochemistry and functional group compatibility make it a reliable choice for precision synthetic applications.
(3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol structure
2137082-71-2 structure
Product Name:(3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol
CAS No:2137082-71-2
MF:C8H15N3O
MW:169.224201440811
CID:6152121
PubChem ID:165788006
Update Time:2025-05-21

(3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol
    • 2137082-71-2
    • EN300-1164946
    • Inchi: 1S/C8H15N3O/c1-2-11-5-4-10-8(11)7(9)3-6-12/h4-5,7,12H,2-3,6,9H2,1H3/t7-/m0/s1
    • InChI Key: ALLWACRQCUMWMZ-ZETCQYMHSA-N
    • SMILES: OCC[C@@H](C1=NC=CN1CC)N

Computed Properties

  • Exact Mass: 169.121512110g/mol
  • Monoisotopic Mass: 169.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 64.1Ų

(3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol Pricemore >>

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Additional information on (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol

Recent Advances in the Study of (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol (CAS: 2137082-71-2): A Comprehensive Research Brief

The compound (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol (CAS: 2137082-71-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance. The following sections provide a detailed overview of the current state of research, highlighting key discoveries and future directions.

Recent studies have elucidated the synthetic pathways for (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol, emphasizing its enantioselective synthesis and purity optimization. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, achieving a yield of over 85% with high enantiomeric excess (>99%). This advancement is critical for scaling up production while maintaining the compound's stereochemical integrity, which is essential for its biological activity.

In terms of biological activity, (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol has shown promising results as a modulator of specific enzymatic pathways. Preclinical studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its potent inhibitory effects on histone deacetylases (HDACs), particularly HDAC6, with an IC50 value of 12 nM. This selective inhibition suggests potential applications in oncology, neurodegenerative diseases, and inflammatory disorders. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

The structural uniqueness of this compound lies in its imidazole moiety and chiral amino alcohol group, which facilitate interactions with biological targets. Molecular docking simulations, as reported in a recent Computational Biology and Chemistry study (2024), have identified key binding interactions with HDAC6, providing a foundation for structure-activity relationship (SAR) optimization. These computational insights are guiding the design of next-generation derivatives with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol. Current research gaps include limited data on its metabolic stability and potential drug-drug interactions. A collaborative effort between academic and industrial researchers, as highlighted in a 2024 review in Drug Discovery Today, is addressing these issues through advanced ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies and formulation optimization.

In conclusion, (3S)-3-amino-3-(1-ethyl-1H-imidazol-2-yl)propan-1-ol (CAS: 2137082-71-2) represents a promising scaffold for therapeutic development, particularly in diseases involving HDAC dysregulation. The recent progress in its synthesis, biological evaluation, and computational modeling underscores its potential, while ongoing research aims to overcome remaining hurdles for clinical application. This brief serves as a timely update for researchers and stakeholders in the chemical biology and pharmaceutical sectors.

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